Cas no 81902-09-2 (Phenol, 2-[5-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]-)

Phenol, 2-[5-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]- structure
81902-09-2 structure
Product name:Phenol, 2-[5-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]-
CAS No:81902-09-2
MF:C22H18N2O2
MW:342.390525341034
CID:1805869

Phenol, 2-[5-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[5-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]-
    • Inchi: 1S/C22H18N2O2/c1-26-18-13-11-16(12-14-18)21-15-20(19-9-5-6-10-22(19)25)23-24(21)17-7-3-2-4-8-17/h2-15,25H,1H3
    • InChI Key: QAISVNAETSDAKM-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC=C1C1C=C(C2=CC=C(OC)C=C2)N(C2=CC=CC=C2)N=1

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Melting Point: 187 °C(Solv: acetic acid (64-19-7))
  • Boiling Point: 533.5±45.0 °C(Predicted)
  • pka: 8.90±0.30(Predicted)

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